Cas no 1271652-82-4 (4-bromo-1-(3-methylbutyl)-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-(3-methylbutyl)-1H-pyrazol-3-amine
• CAS No: 1271652-82-4
• MF: C₈H₁₄BrN₃
• MW: 232.12086057663
• CID: 5820269
• PubChem ID: 61175619
• Update Time: 2025-06-15

4-bromo-1-(3-methylbutyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(3-methylbutyl)-1H-pyrazol-3-amine
• AKOS010422600
• 1271652-82-4
• EN300-1106517

• Inchi： 1S/C8H14BrN3/c1-6(2)3-4-12-5-7(9)8(10)11-12/h5-6H,3-4H2,1-2H3,(H2,10,11)
• InChI Key： ATBUZQPTQSKVAK-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CCC(C)C

Computed Properties

• Exact Mass: 231.03711g/mol
• Monoisotopic Mass: 231.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-bromo-1-(3-methylbutyl)-1H-pyrazol-3-amine

Introduction to 4-Bromo-1-(3-Methylbutyl)-1H-Pyrazol-3-Amine (CAS No. 1271652-82-4)

4-Bromo-1-(3-methylbutyl)-1H-pyrazol-3-amine (CAS No. 1271652-82-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole core and bromo substituent, exhibits a range of biological activities that make it a valuable candidate for drug development. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of this compound.

The chemical structure of 4-bromo-1-(3-methylbutyl)-1H-pyrazol-3-amine is defined by its pyrazole ring, which is a five-membered heterocyclic aromatic ring containing two nitrogen atoms. The presence of the bromo substituent at the 4-position and the 3-methylbutyl group at the 1-position imparts unique chemical and biological properties to the molecule. The bromo substituent is known to enhance the reactivity and electrophilicity of the molecule, while the 3-methylbutyl group contributes to its lipophilicity and solubility characteristics.

Synthesis of 4-bromo-1-(3-methylbutyl)-1H-pyrazol-3-amine can be achieved through various routes, with one common method involving the reaction of 4-bromo-1H-pyrazol-3-amine with 3-methylbutyl halide in the presence of a base. This reaction typically proceeds via nucleophilic substitution, where the amine group attacks the electrophilic carbon of the halide, leading to the formation of the desired product. Recent advancements in green chemistry have also led to more environmentally friendly synthesis methods, such as using microwave-assisted reactions or catalytic systems to improve yield and reduce waste.

In terms of biological activity, 4-bromo-1-(3-methylbutyl)-1H-pyrazol-3-amine has shown promising results in several areas. One notable application is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have demonstrated that this compound can effectively inhibit certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. The bromo substituent plays a crucial role in enhancing the binding affinity and selectivity of the molecule towards these targets.

Furthermore, 4-bromo-1-(3-methylbutyl)-1H-pyrazol-3-amine has been investigated for its anti-inflammatory properties. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This makes it a potential candidate for treating inflammatory conditions such as rheumatoid arthritis and Crohn's disease. Clinical trials are currently underway to further evaluate its efficacy and safety profile in these indications.

The pharmacokinetic properties of 4-bromo-1-(3-methylbutyl)-1H-pyrazol-3-amine are also an important aspect of its drug development potential. Preclinical studies have indicated that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The lipophilic nature of the 3-methylbutyl group contributes to good oral bioavailability, while the bromo substituent may influence metabolic stability and clearance rates. These properties are essential for ensuring that the compound can effectively reach its target tissues and maintain therapeutic concentrations over time.

In addition to its therapeutic applications, 4-bromo-1-(3-methylbutyl)-1H-pyrazol-3-amine has also been explored for its use as a building block in combinatorial chemistry and high-throughput screening (HTS) campaigns. Its modular structure allows for easy functionalization at various positions on the pyrazole ring, making it a valuable starting material for generating diverse libraries of compounds with potential biological activities.

The safety profile of 4-bromo-1-(3-methylbutyl)-1H-pyrazol-3-amine is another critical consideration in its development as a pharmaceutical agent. Preclinical toxicology studies have generally shown it to be well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, ongoing research is necessary to fully characterize its safety profile in humans and identify any potential long-term risks.

In conclusion, 4-bromo-1-(3-methylbutyl)-1H-pyrazol-3-amine (CAS No. 1271652-82-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in addressing unmet medical needs.